n-Propyl trichloroacetate
n-Propyl trichloroacetate
Brand Name:
Vulcanchem
CAS No.:
13313-91-2
VCID:
VC0083142
InChI:
InChI=1S/C5H7Cl3O2/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3
SMILES:
CCCOC(=O)C(Cl)(Cl)Cl
Molecular Formula:
C5H7Cl3O2
Molecular Weight:
205.46 g/mol
n-Propyl trichloroacetate
CAS No.: 13313-91-2
Main Products
VCID: VC0083142
Molecular Formula: C5H7Cl3O2
Molecular Weight: 205.46 g/mol
| CAS No. | 13313-91-2 |
|---|---|
| Product Name | n-Propyl trichloroacetate |
| Molecular Formula | C5H7Cl3O2 |
| Molecular Weight | 205.46 g/mol |
| IUPAC Name | propyl 2,2,2-trichloroacetate |
| Standard InChI | InChI=1S/C5H7Cl3O2/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3 |
| Standard InChIKey | QWWBZHDIGCDTLY-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)C(Cl)(Cl)Cl |
| Canonical SMILES | CCCOC(=O)C(Cl)(Cl)Cl |
| Synonyms | n-Propyl trichloroacetate |
| PubChem Compound | 139430 |
| Last Modified | Nov 11 2021 |
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